Cas no 827318-26-3 (Propanamide, 2-methyl-N-[2-(1H-pyrazol-4-yl)-1H-indol-4-yl]-)

• Product name: Propanamide, 2-methyl-N-[2-(1H-pyrazol-4-yl)-1H-indol-4-yl]-
• CAS No: 827318-26-3
• MF: C₁₅H₁₆N₄O
• MW: 268.313742637634
• CID: 684959
• PubChem ID: 69554534

Propanamide, 2-methyl-N-[2-(1H-pyrazol-4-yl)-1H-indol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-methyl-N-[2-(1H-pyrazol-4-yl)-1H-indol-4-yl]-
• 2-methyl-N-[2-(1H-pyrazol-4-yl)-1H-indol-4-yl]propanamide
• 827318-26-3
• SCHEMBL5754049
• DTXSID10740804

• Inchi： InChI=1S/C15H16N4O/c1-9(2)15(20)19-13-5-3-4-12-11(13)6-14(18-12)10-7-16-17-8-10/h3-9,18H,1-2H3,(H,16,17)(H,19,20)
• InChI Key： KNNMUFINAYOHTI-UHFFFAOYSA-N
• SMILES： CC(C)C(=O)NC1=CC=CC2=C1C=C(N2)C3=CNN=C3

Computed Properties

• Exact Mass: 268.13241115g/mol
• Monoisotopic Mass: 268.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.6Ų